2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[[5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H25N5O4S/c1-34-19-11-9-18(10-12-19)32-26(21-15-28-22-7-5-4-6-20(21)22)30-31-27(32)37-16-25(33)29-17-8-13-23(35-2)24(14-17)36-3/h4-15,28H,16H2,1-3H3,(H,29,33)
• InChI Key: VLXWGQFARCLSCK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC(=C(C=C3)OC)OC)C4=CNC5=CC=CC=C54
• Molecular Formula: C27H25N5O4S
• Molecular Weight: 515.6 g/mol
• CAS No.: 852145-67-6

Description

2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C27H25N5O4S and its molecular weight is 515.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

This compound's scientific research applications primarily focus on its synthesis and chemical properties, exploring its potential as a precursor or intermediate for various chemical reactions. One study outlined the synthesis of novel compounds by reacting specific precursors with various reagents, demonstrating this compound's role in the creation of new chemical entities with potential biological activities. Such synthetic pathways are crucial for developing pharmaceuticals and agrochemicals, highlighting the compound's importance in medicinal chemistry and material science.

Biological Activity and Applications

Another significant area of research involves evaluating the biological activity of compounds synthesized using 2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3,4-dimethoxyphenyl)acetamide. Studies have investigated its derivatives for antimicrobial, antifungal, and anticancer properties. For instance, some derivatives have shown promising results against pathogenic microorganisms, indicating the compound's potential as a lead for developing new antimicrobial agents. Similarly, research into its anticancer activity has identified specific derivatives with considerable activity against cancer cell lines, suggesting its role in cancer research and therapy development.

Material Science and Engineering

In material science and engineering, the compound's derivatives have been explored for their physicochemical properties, including their application in creating hybrid materials and coatings. These applications are pivotal in developing advanced materials with enhanced thermal stability, mechanical strength, and chemical resistance, underscoring the compound's versatility across different scientific domains.

References

• Synthesis of novel compounds and their evaluation as antimicrobial agents, highlighting the compound's utility in developing new antimicrobial strategies (Debnath & Ganguly, 2015).
• Investigation into the anticancer activity of derivatives, illustrating the compound's potential in oncological research (Yurttaş, Tay, & Demirayak, 2015).
• Exploration of physicochemical properties for material science applications, demonstrating the compound's role in creating advanced materials (Batibay, Gunkara, Ocal, & Arsu, 2020).